Benzenamine, 3-(1H-pyrrolo[2,3-b]pyridin-5-yl)-

• IUPAC Name: 3-(1H-pyrrolo[2,3-b]pyridin-5-yl)aniline
• InChI: InChI=1S/C13H11N3/c14-12-3-1-2-9(7-12)11-6-10-4-5-15-13(10)16-8-11/h1-8H,14H2,(H,15,16)
• InChI Key: KTOWNYLGCMJVNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CN=C3C(=C2)C=CN3
• Molecular Formula: C13H11N3
• DSSTOX Substance ID: DTXSID50437761
• Molecular Weight: 209.25 g/mol
• CAS RN: 611205-04-0

Description

Benzenamine, 3-(1H-pyrrolo[2,3-b]pyridin-5-yl)-, commonly referred to as PBB, is an organic compound belonging to the class of heterocyclic amines. It is a colorless, water-soluble solid that is found in several natural products, such as alkaloids and terpenes. PBB is an important building block for the synthesis of a variety of heterocyclic compounds, including drugs, dyes, and agrochemicals. It has also been used in the synthesis of various polymers and has been studied for its potential applications in medicine, agriculture, and other fields.

Scientific Research Applications

PBB has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of heterocyclic compounds, including drugs, dyes, and agrochemicals. It has also been studied for its potential applications in medicine, agriculture, and other fields. In addition, PBB has been studied for its potential as a catalyst in organic synthesis.

Mechanism of Action

PBB is believed to act as an electron donor in certain chemical reactions. It is believed to donate electrons to the reaction center, allowing for the formation of a new bond. This mechanism of action is thought to be the basis for its use in the synthesis of heterocyclic compounds, as well as its potential applications in medicine, agriculture, and other fields.
Biochemical and Physiological Effects
PBB has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 and cytochrome b5. It has also been shown to have antioxidant and anti-inflammatory effects. In addition, PBB has been studied for its potential effects on the central nervous system, including its ability to modulate the release of neurotransmitters.

Advantages and Limitations for Lab Experiments

PBB has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is water-soluble, making it easy to use in aqueous solutions. However, PBB also has some limitations for lab experiments. It is not very stable and can decompose at high temperatures. It is also not very soluble in organic solvents, making it difficult to use in organic reactions.

Future Directions

There are several potential future directions for the research and development of PBB. One potential direction is to investigate its potential applications in medicine, agriculture, and other fields. In addition, further research could be conducted to explore its potential as a catalyst in organic synthesis. Finally, additional research could be conducted to explore its potential biochemical and physiological effects.

Synthesis Methods

PBB can be synthesized by a variety of methods. The most common method is the reaction of pyrrole with benzaldehyde or benzoic acid. This reaction is catalyzed by a base, such as potassium hydroxide or sodium hydroxide, and the resulting product is a pyrrole derivative. Other methods of synthesis include the reaction of pyrrole with aryl halides, the reaction of aryl halides with pyrrole derivatives, and the reaction of pyrrole derivatives with aldehydes or ketones.